Cas no 685513-49-9 (4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid)

• Product Name: 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid
• CAS No: 685513-49-9
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 68630
• PubChem ID: 24728992
• Update Time: 2025-10-21

4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid
• 3-SEC-BUTYL-4-CHLORO-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 685513-49-9
• 4-Chloro-3-isobutyl-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-CHLORO-2-METHYL-5-(2-METHYLPROPYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1H-Pyrazole-5-carboxylicacid, 4-chloro-1-methyl-3-(2-methylpropyl)-
• FT-0754507
• 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid

• Inchi： 1S/C9H13ClN2O2/c1-5(2)4-6-7(10)8(9(13)14)12(3)11-6/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： ADOALHKKXZVQFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(C)N=C1CC(C)C

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 352.8 °C at 760 mmHg
• Flash Point: 167.2 °C
• Refractive Index: 1.568
• PSA: 55.12000
• LogP: 1.97020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid

4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic Acid, identified by the CAS number 685513-49-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and wide-ranging biological activities. The molecule's structure incorporates a pyrazole ring, a chloro substituent, a methyl group, and a carboxylic acid group, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The presence of the pyrazole ring in this compound provides a platform for hydrogen bonding and π-interactions, which are critical for molecular recognition and binding in biological systems. The chloro substituent at position 4 introduces electron-withdrawing effects, potentially enhancing the compound's stability and reactivity. Meanwhile, the methyl group at position 1 and the isobutyl group at position 3 contribute to the molecule's hydrophobicity, which is essential for membrane permeability in pharmacological applications.

The carboxylic acid group at position 5 of the molecule plays a pivotal role in its chemical reactivity. This functional group can undergo various transformations, such as esterification or amidation, enabling the synthesis of derivatives with tailored properties. For instance, converting the carboxylic acid into an ester or amide can improve bioavailability or modify the compound's solubility characteristics. These modifications are particularly relevant in the development of bioactive molecules for therapeutic purposes.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high efficiency and purity. Researchers have employed diverse strategies, including multi-component reactions and catalytic processes, to construct the pyrazole core and introduce substituents at specific positions. These methods not only enhance the yield but also minimize waste, aligning with green chemistry principles.

In terms of applications, this compound has shown promise in several fields. In agriculture, it has been explored as a potential lead for developing novel pesticides or herbicides due to its ability to inhibit key enzymes involved in plant growth regulation. In medicine, its structural features make it an attractive candidate for designing drugs targeting various diseases, including cancer and inflammatory disorders.

Moreover, computational studies have provided valuable insights into the molecular properties of this compound. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, aiding in rational drug design efforts. Additionally, molecular docking studies have demonstrated its potential to bind to specific protein targets with high affinity.

In conclusion, 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic Acid represents a versatile building block with significant potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.